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Compound of Interest

Compound Name: Ammonium methacrylate

Cat. No.: B035830 Get Quote

An In-depth Technical Guide to Ammonium
Methacrylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ammonium methacrylate, a

versatile monomer with significant applications in polymer science and pharmaceutical

formulations. This document details its chemical and physical properties, synthesis and

polymerization methodologies, and its role in drug delivery systems.

Core Properties of Ammonium Methacrylate
Ammonium methacrylate is the ammonium salt of methacrylic acid. Its chemical structure

consists of a polymerizable methacrylate group and an ionic ammonium cation, which impart

unique characteristics to the resulting polymers.

Physicochemical Data
The key quantitative data for ammonium methacrylate are summarized in the table below for

easy reference and comparison.
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Property Value References

CAS Number 16325-47-6 [1][2][3]

Molecular Formula C₄H₉NO₂ [1][4]

Molecular Weight 103.12 g/mol [1][2][3][4]

IUPAC Name
azanium;2-methylprop-2-

enoate
[2]

Synonyms

Ammonium 2-methylprop-2-

enoate, 2-Propenoic acid, 2-

methyl-, ammonium salt

[1][2]

Synthesis and Polymerization
Ammonium methacrylate serves as a fundamental building block for various polymers and

copolymers. Its synthesis and subsequent polymerization are critical processes for tailoring

material properties for specific applications.

Synthesis of Ammonium Methacrylate
The most direct method for producing ammonium methacrylate is through the neutralization

reaction of methacrylic acid with an ammonium source, typically ammonia.[3]

Experimental Protocol: Synthesis of Ammonium Methacrylate

Reaction Setup: In a four-necked flask equipped with a gas inlet tube, a stirrer, a

thermometer, and a gas outlet, place a saturated aqueous solution of ammonium
methacrylate or the mother liquor from a previous synthesis.

Ammonia Introduction: While stirring, introduce ammonia gas into the solution.

Methacrylic Acid Addition: Replace the gas inlet with a dropping funnel and add methacrylic

acid dropwise to the mixture, maintaining continuous stirring.

Temperature Control: Throughout the reaction, maintain the temperature of the mixture

between 20 and 30°C by cooling.
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Product Formation: A crystal slurry of ammonium methacrylate will be formed.

Isolation: The crystalline product can be isolated by filtration. The resulting mother liquor can

be reused in subsequent syntheses.

Logical Flow of Ammonium Methacrylate Synthesis
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Caption: Logical workflow for the synthesis of ammonium methacrylate.

Polymerization of Ammonium Methacrylate
Ammonium methacrylate readily undergoes polymerization, often via free-radical

mechanisms, to form poly(ammonium methacrylate) or can be copolymerized with other

monomers to create materials with a wide range of properties.

Experimental Protocol: Free-Radical Polymerization (General)

Monomer Solution: Prepare a solution of ammonium methacrylate in a suitable solvent

(e.g., water).

Initiator Addition: Add a free-radical initiator to the solution. The choice of initiator depends on

the desired reaction conditions (e.g., thermal or redox initiators).

Inert Atmosphere: Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) to

remove oxygen, which can inhibit free-radical polymerization.

Polymerization Reaction: Heat the mixture to the appropriate temperature to initiate

polymerization. The reaction time can vary from a few hours to 24 hours.
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Polymer Isolation: Precipitate the resulting polymer by adding the reaction mixture to a non-

solvent (e.g., methanol).

Purification and Drying: Filter the precipitated polymer, wash it to remove unreacted

monomer and initiator, and dry it under vacuum to a constant weight.

Free-Radical Polymerization Pathway
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Caption: General signaling pathway for free-radical polymerization.
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Applications in Drug Development
Ammonium methacrylate copolymers are widely used as pharmaceutical excipients in oral

solid dosage forms.[1] Their primary function is to control the release of the active

pharmaceutical ingredient (API).

Controlled Drug Release
Copolymers of ammonium methacrylate are key components in the formulation of time-

released pharmaceutical products.[1] These polymers can be used to create coatings for

tablets and matrices for controlled-release formulations.[5][6] The permeability of these

polymers, influenced by the presence of ammonium groups, allows for pH-independent drug

release.[1]

Mechanism of Controlled Drug Release
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Caption: Role of ammonium methacrylate copolymer in drug release.

Antibacterial Properties
Quaternary ammonium methacrylates, which are derivatives of ammonium methacrylate,

have demonstrated antibacterial activity.[4][7] This property is particularly valuable in dental

restorative materials to inhibit bacterial growth and prevent secondary caries.[4][7]

Safety and Handling
A safety data sheet for ammonio methacrylate copolymer type A indicates that it is not

classified as hazardous.[8] However, standard laboratory safety practices should always be

followed. This includes wearing appropriate personal protective equipment such as gloves and

safety glasses, and ensuring adequate ventilation when handling the material.[8] In case of

spills, it is recommended to avoid generating dust and to collect the material in a suitable

container for disposal.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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